Cas no 2228183-58-0 (tert-butyl N-methyl-N-(3,3,4,4,4-pentafluoro-2-methyl-1-oxobutan-2-yl)carbamate)

• Product Name: tert-butyl N-methyl-N-(3,3,4,4,4-pentafluoro-2-methyl-1-oxobutan-2-yl)carbamate
• CAS No: 2228183-58-0
• MF: C₁₁H₁₆F₅NO₃
• MW: 305.241661071777
• CID: 6102879
• PubChem ID: 165776802
• Update Time: 2025-07-22

tert-butyl N-methyl-N-(3,3,4,4,4-pentafluoro-2-methyl-1-oxobutan-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-methyl-N-(3,3,4,4,4-pentafluoro-2-methyl-1-oxobutan-2-yl)carbamate
• 2228183-58-0
• EN300-1875774

• Inchi： 1S/C11H16F5NO3/c1-8(2,3)20-7(19)17(5)9(4,6-18)10(12,13)11(14,15)16/h6H,1-5H3
• InChI Key： HPLYNDDGCWIQPP-UHFFFAOYSA-N
• SMILES： FC(C(F)(F)F)(C(C=O)(C)N(C)C(=O)OC(C)(C)C)F

Computed Properties

• Exact Mass: 305.10503418g/mol
• Monoisotopic Mass: 305.10503418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 46.6Ų

Additional information on tert-butyl N-methyl-N-(3,3,4,4,4-pentafluoro-2-methyl-1-oxobutan-2-yl)carbamate

Comprehensive Overview of tert-butyl N-methyl-N-(3,3,4,4,4-pentafluoro-2-methyl-1-oxobutan-2-yl)carbamate (CAS No. 2228183-58-0)

The compound tert-butyl N-methyl-N-(3,3,4,4,4-pentafluoro-2-methyl-1-oxobutan-2-yl)carbamate (CAS No. 2228183-58-0) is a fluorinated carbamate derivative with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a pentafluoro moiety and a tert-butyl carbamate group, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly interested in this compound due to its role in modulating pharmacokinetic properties, such as metabolic stability and lipophilicity, which are critical in drug design.

In recent years, the demand for fluorinated compounds has surged, driven by their applications in medicinal chemistry and materials science. The presence of pentafluoro groups in tert-butyl N-methyl-N-(3,3,4,4,4-pentafluoro-2-methyl-1-oxobutan-2-yl)carbamate enhances its electronic and steric properties, making it a candidate for probing enzyme active sites or improving drug-target interactions. This aligns with the growing trend of using fluorine-containing building blocks to optimize lead compounds in drug discovery.

The synthesis of tert-butyl N-methyl-N-(3,3,4,4,4-pentafluoro-2-methyl-1-oxobutan-2-yl)carbamate typically involves multi-step organic reactions, including condensation and protection-deprotection strategies. Its CAS No. 2228183-58-0 serves as a unique identifier in chemical databases, facilitating accurate literature searches and regulatory compliance. Given the rise of AI-driven drug discovery, this compound’s structural features are often explored in silico to predict its reactivity and binding affinity, addressing common queries like "fluorinated carbamates in drug design" or "synthetic routes for pentafluoro derivatives."

From an industrial perspective, tert-butyl N-methyl-N-(3,3,4,4,4-pentafluoro-2-methyl-1-oxobutan-2-yl)carbamate is also relevant to sustainable chemistry initiatives. The incorporation of fluorine atoms can reduce the environmental persistence of certain metabolites, a topic gaining traction in green chemistry discussions. Researchers frequently search for "biodegradable fluorinated compounds" or "eco-friendly synthetic methods," highlighting the compound’s dual role in efficacy and sustainability.

In summary, tert-butyl N-methyl-N-(3,3,4,4,4-pentafluoro-2-methyl-1-oxobutan-2-yl)carbamate (CAS No. 2228183-58-0) represents a versatile tool in modern chemistry. Its applications span from pharmaceutical intermediates to agrochemical precursors, reflecting broader trends in fluorine chemistry and molecular design. As the scientific community continues to explore its potential, this compound remains a focal point for innovation in synthetic and applied chemistry.